Cas no 922577-93-3 (ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate
• CAS No: 922577-93-3
• MF: C₂₁H₂₂N₂O₆S₂
• MW: 462.539183139801
• CID: 5496445
• Update Time: 2025-05-23

ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(1-thiophen-2-ylsulfonylpiperidine-4-carbonyl)amino]-1-benzofuran-2-carboxylate
• ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate

• Inchi： 1S/C21H22N2O6S2/c1-2-28-21(25)19-18(15-6-3-4-7-16(15)29-19)22-20(24)14-9-11-23(12-10-14)31(26,27)17-8-5-13-30-17/h3-8,13-14H,2,9-12H2,1H3,(H,22,24)
• InChI Key： XVCUDXQTTCKQRX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2CCN(S(C3SC=CC=3)(=O)=O)CC2)=O)=C1C(OCC)=O

Additional information on ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate

Ethyl 3-1-(Thiophene-2-Sulfonyl)Piperidine-4-Amido-1-Benzofuran-2-Carboxylate: A Comprehensive Overview

Ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate, with the CAS number 922577-93-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzofuran core, a piperidine ring, and a thiophene sulfonyl group. These structural elements contribute to its diverse chemical properties and potential applications.

The synthesis of ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate involves a series of intricate chemical reactions, including sulfonation, amidation, and esterification. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's stability under various conditions has also been extensively studied, making it suitable for use in demanding environments.

In terms of pharmacological applications, ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate has shown promise as a potential drug candidate. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders.

The compound's electronic properties also make it an attractive candidate for use in advanced materials. Its conjugated system, comprising the benzofuran and thiophene moieties, exhibits unique optical and electronic characteristics. These properties have been leveraged in the development of novel materials for applications such as organic electronics and sensors. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices.

Ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran-2-carboxylate is also notable for its environmental compatibility. Its biodegradation pathways have been investigated, revealing that it undergoes rapid breakdown under aerobic conditions. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, ethyl 3-1-(thiophene-2-sulfonyl)piperidine-4-amido-1-benzofuran